(E)-1-(2-(2-cinnamamidothiazol-4-yl)acetyl)piperidine-4-carboxamide

• IUPAC Name: 1-[2-[2-[[(E)-3-phenylprop-2-enoyl]amino]-1,3-thiazol-4-yl]acetyl]piperidine-4-carboxamide
• InChI: InChI=1S/C20H22N4O3S/c21-19(27)15-8-10-24(11-9-15)18(26)12-16-13-28-20(22-16)23-17(25)7-6-14-4-2-1-3-5-14/h1-7,13,15H,8-12H2,(H2,21,27)(H,22,23,25)/b7-6+
• InChI Key: QJTQIHLKGQXDHH-VOTSOKGWSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C(=O)CC2=CSC(=N2)NC(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: C1CN(CCC1C(=O)N)C(=O)CC2=CSC(=N2)NC(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C20H22N4O3S
• Molecular Weight: 398.5 g/mol
• CAS No.: 1006289-72-0

Description

(E)-1-(2-(2-cinnamamidothiazol-4-yl)acetyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H22N4O3S and its molecular weight is 398.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiproliferative Activity

A chemical class similar to (E)-1-(2-(2-cinnamamidothiazol-4-yl)acetyl)piperidine-4-carboxamide, namely 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides, has been discovered as antiproliferative agents. These compounds act as tubulin inhibitors, confirmed through biological activity profile studies and biochemical assays. They have demonstrated the ability to increase the number of mitotic cells in leukemia cell lines, indicating potential applications in cancer research and treatment (Krasavin et al., 2014).

Anti-HIV Activity

Piperidine-4-carboxamide derivatives, closely related to the compound , have shown significant Anti-HIV activity. One such compound, TAK-220, exhibits high CCR5 binding affinity and potent inhibition of membrane fusion. It has demonstrated strong inhibition of the replication of CCR5-using HIV-1 clinical isolates in human peripheral blood mononuclear cells, indicating its potential as an anti-HIV agent (Imamura et al., 2006).

Antagonistic Activity at Cannabinoid Receptors

Compounds structurally similar to this compound have been studied as cannabinoid receptor antagonists. These compounds are significant in characterizing cannabinoid receptor binding sites and could serve as pharmacological probes. They may also have therapeutic applications in antagonizing the harmful effects of cannabinoids (Lan et al., 1999).

Antioxidant and Antinociceptive Activities

Novel phenoxy acetyl carboxamides, sharing a similar structure with the compound , have been synthesized and evaluated for antioxidant and antinociceptive activities. These compounds have shown significant radical scavenging abilities and good antinociceptive activity in animal models, suggesting potential applications in pain management and as antioxidants (Manjusha et al., 2022).